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Introduction
Calcium-49 (⁴⁹Ca) is a short-lived radioisotope of calcium with a half-life of approximately 8.7

minutes. Its neutron-rich nature makes it a valuable tool in nuclear physics research,

particularly in the study of nuclear structure far from stability and in nuclear astrophysics. The

production of high-quality, high-intensity ⁴⁹Ca beams is crucial for these investigations. This

document provides an overview of the primary techniques for producing ⁴⁹Ca beams, namely

Isotope Separation On-Line (ISOL) and in-flight fragmentation, and offers detailed protocols

based on established methodologies at major international facilities.

Principal Production Techniques
The generation of radioactive ion beams (RIBs), such as ⁴⁹Ca, is primarily achieved through

two complementary methods:

Isotope Separation On-Line (ISOL): In this technique, a high-energy light-ion beam (typically

protons) impinges on a thick, high-temperature target. The resulting nuclear reaction

products diffuse out of the target material, are ionized, mass-separated, and then

accelerated to form a low-energy RIB. The ISOL method is known for producing high-quality

beams with low energy spread and emittance.
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In-flight Fragmentation: This method utilizes a heavy-ion beam, accelerated to high energies,

which strikes a thin, light target. The projectile nuclei fragment upon collision, and the desired

isotope is then separated from the other reaction products using a fragment separator, which

consists of a series of magnetic and electric fields. In-flight separation is characterized by its

fast process, making it suitable for producing very short-lived isotopes.

In-Flight Fragmentation Production of ⁴⁹Ca
In-flight fragmentation is a proven method for producing neutron-rich isotopes, including ⁴⁹Ca. A

common approach involves the fragmentation of a stable, neutron-rich primary beam, such as

⁴⁸Ca.

Experimental Protocol: Fragmentation of a ⁴⁸Ca Beam
This protocol is based on experiments conducted at facilities like the National Superconducting

Cyclotron Laboratory (NSCL) and the RIKEN Nishina Center.

1. Primary Beam Generation and Acceleration:

An enriched ⁴⁸Ca source material is used in an Electron Cyclotron Resonance (ECR) ion
source to produce ⁴⁸Ca ions.
The ⁴⁸Ca ions are accelerated to an energy of approximately 212 MeV/amu using a cyclotron
or a linear accelerator.

2. Target and Fragmentation:

The accelerated ⁴⁸Ca beam is directed onto a beryllium (Be) production target. Beryllium is
often chosen due to its low atomic number, which minimizes the energy loss and angular
straggling of the fragments.
The interaction of the ⁴⁸Ca projectiles with the Be target nuclei results in fragmentation,
producing a wide range of nuclides, including ⁴⁹Ca.

3. Fragment Separation and Identification:

The reaction products emerging from the target are passed through a fragment separator.
The separator utilizes magnetic rigidity (Bρ) and energy loss (ΔE) measurements for isotope
separation and identification.
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A combination of dipole magnets for momentum selection and degrader foils for Z-selection
allows for the isolation of ⁴⁹Ca from other fragments.
Particle identification is achieved by measuring the time-of-flight (TOF), energy loss (ΔE) in a
silicon detector, and the total kinetic energy (TKE) of the fragments.

4. Beam Delivery:

The purified ⁴⁹Ca beam is then transported to the experimental area.

Quantitative Data: Fragmentation of ⁴⁸Ca
Parameter Value Reference

Primary Beam ⁴⁸Ca [1]

Beam Energy 212 MeV/amu [1]

Target Beryllium (Be) [1]

⁴⁹Ca Production Cross-Section ~1-10 mb (estimated) [1]

Note: Specific yield and purity data are highly dependent on the accelerator and separator

settings and are often optimized for specific experiments.

Isotope Separation On-Line (ISOL) Production of
⁴⁹Ca
The ISOL technique is well-suited for producing high-quality, low-energy beams of neutron-rich

calcium isotopes. Facilities like ISOLDE at CERN have extensive experience in this area.[2][3]

Experimental Protocol: ISOL Production with a Uranium
Carbide Target
1. Primary Beam:

A high-intensity proton beam with an energy of 1.4 GeV is generated by a proton
synchrotron.[2]

2. Target and Ion Source Unit:
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The proton beam irradiates a thick uranium carbide (UCx) target. Uranium is chosen for its
high fission and spallation cross-sections, leading to a wide range of reaction products.[3]
The target is maintained at high temperatures (around 2000°C) to facilitate the diffusion and
effusion of the produced isotopes.[3]
The released calcium isotopes effuse into an ion source. For calcium, a hot plasma ion
source or a laser ion source can be used for efficient ionization. The use of a Resonance
Ionization Laser Ion Source (RILIS) provides high elemental selectivity.[4]

3. Isotope Separation:

The ionized products are extracted and accelerated to a typical energy of 30-60 keV.
The ion beam is then passed through a high-resolution mass separator to select the A=49
isobars.

4. Beam Purification and Delivery:

Further purification can be achieved using techniques like resonance ionization in a gas cell
or by exploiting the chemical properties of the elements.
The mass-separated ⁴⁹Ca beam is then delivered to the experimental stations.

Quantitative Data: ISOL Production
Parameter Value Reference

Primary Beam Protons [2]

Primary Beam Energy 1.4 GeV [2]

Target Material Uranium Carbide (UCx) [3]

Target Temperature ~2000°C [3]

Ion Source Plasma or Laser Ion Source [3][4]

Typical ⁴⁹Ca Yield Up to 10⁸ ions/μC (estimated) [2]

Note: Yields are highly dependent on the specific target-ion source combination and the proton

beam intensity.
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In-Flight Fragmentation Workflow
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Caption: Workflow for producing ⁴⁹Ca beams via in-flight fragmentation.

ISOL Production Workflow
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Caption: Workflow for producing ⁴⁹Ca beams using the ISOL technique.

Conclusion
The production of ⁴⁹Ca beams is achievable through both in-flight fragmentation and ISOL

techniques. The choice of method depends on the specific requirements of the experiment,

such as beam energy, intensity, and quality. In-flight fragmentation of a ⁴⁸Ca beam offers a

direct and fast production route, suitable for high-energy experiments. The ISOL method,

particularly with a uranium carbide target, provides high-intensity and high-quality low-energy

⁴⁹Ca beams. The protocols and data presented here provide a foundation for researchers

planning experiments that utilize this important neutron-rich isotope. Further optimization of

beam parameters is typically performed at the respective accelerator facilities to meet the

specific demands of each experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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